Cas no 1216496-15-9 (Pentyl-d11 Paraben)

• Product Name: Pentyl-d11 Paraben
• CAS No: 1216496-15-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1058333
• PubChem ID: 57369375
• Update Time: 2025-11-05

Pentyl-d11 Paraben Chemical and Physical Properties

Names and Identifiers

• n-Pentyl 4-hydroxybenzoate-d11
• Pentyl-d11 Paraben
• n-Pentyl 4-hydroxybenzoate-d11100µg
• ZNSSPLQZSUWFJT-YFJJFHRSSA-N
• [2H11]-Pentyl Paraben
• J-004560
• 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl 4-hydroxybenzoate
• 1216496-15-9

• Inchi： 1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3
• InChI Key： ZNSSPLQZSUWFJT-UHFFFAOYSA-N
• SMILES： c1cc(C(=O)OCCCCC)ccc1O

Computed Properties

• Exact Mass: 219.178988574g/mol
• Monoisotopic Mass: 219.178988574g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Pentyl-d11 Paraben

Introduction to Pentyl-d11 Paraben (CAS No. 1216496-15-9)

Pentyl-d11 Paraben, chemically known as Pentyl-d11 4-hydroxybenzoate, is a deuterated derivative of paraben used extensively in pharmaceutical and cosmetic research. With a CAS number of 1216496-15-9, this compound has garnered significant attention due to its unique properties and applications in synthetic chemistry and molecular biology. The introduction of deuterium atoms enhances its stability and isotopic purity, making it a valuable tool in various scientific investigations.

The compound belongs to the class of parabens, which are well-known for their antimicrobial and antifungal properties. However, the deuterated version, Pentyl-d11 Paraben, offers additional benefits that make it indispensable in modern research. The presence of deuterium atoms (D) at the eleventh carbon position imparts a distinct isotopic signature, enabling researchers to track and analyze its behavior in complex biochemical pathways with high precision.

In recent years, the demand for isotopically labeled compounds has surged due to advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques. Pentyl-d11 Paraben exemplifies this trend, as it provides a reliable and sensitive means of studying metabolic processes and drug interactions. Its applications span across pharmacokinetics, metabolomics, and enzyme kinetics, where precise tracking of molecular interactions is crucial.

One of the most compelling aspects of Pentyl-d11 Paraben is its role in drug development. Pharmaceutical researchers utilize this compound to study the metabolic pathways of potential drug candidates. By incorporating deuterium atoms, scientists can differentiate between natural and labeled compounds, thereby gaining insights into how drugs are processed within the body. This information is vital for optimizing drug formulations and improving therapeutic efficacy.

Moreover, Pentyl-d11 Paraben has found applications in the field of cosmetics as well. Parabens are commonly used preservatives in personal care products due to their effectiveness in preventing microbial growth. The deuterated version maintains these properties while offering an isotopic label that aids in studying skin penetration and absorption rates. This allows cosmetic companies to develop products with enhanced stability and performance.

The synthesis of Pentyl-d11 Paraben involves advanced organic chemistry techniques, including deuterium labeling methods such as hydrogen-deuterium exchange or direct deuteration reactions. These processes require meticulous control to ensure high isotopic purity, which is critical for accurate experimental results. Recent advancements in catalytic deuteration have improved the efficiency and scalability of producing such labeled compounds.

Recent studies have highlighted the importance of Pentyl-d11 Paraben in understanding environmental fate and bioaccumulation. Its resistance to degradation makes it a useful marker for assessing pollution levels in aquatic ecosystems. Researchers are employing this compound to track the movement of chemicals through food chains and evaluate the impact of industrial pollutants on wildlife.

The use of Pentyl-d11 Paraben in clinical trials has also shown promising results. Its isotopic label allows for non-invasive monitoring of drug metabolism, reducing the need for invasive sampling methods. This has led to more patient-friendly trial designs and improved data collection accuracy. Additionally, its stability under various storage conditions ensures consistent performance across different experimental settings.

In conclusion, Pentyl-d11 Paraben (CAS No. 1216496-15-9) is a versatile compound with far-reaching applications in pharmaceuticals, cosmetics, and environmental science. Its unique isotopic properties enable precise tracking and analysis in complex systems, making it an indispensable tool for researchers worldwide. As scientific methodologies continue to evolve, the demand for high-quality labeled compounds like Pentyl-d11 Paraben is expected to grow, driving further innovation and discovery.